5-(benzyloxy)-1-methyl-4-oxo-N-(4-(trifluoromethoxy)phenyl)-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: 1-methyl-4-oxo-5-phenylmethoxy-N-[4-(trifluoromethoxy)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H17F3N2O4/c1-26-12-19(29-13-14-5-3-2-4-6-14)18(27)11-17(26)20(28)25-15-7-9-16(10-8-15)30-21(22,23)24/h2-12H,13H2,1H3,(H,25,28)
• InChI Key: IWAXAVZDLWWTBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NC2=CC=C(C=C2)OC(F)(F)F)OCC3=CC=CC=C3
• Molecular Formula: C21H17F3N2O4
• Molecular Weight: 418.4 g/mol

Description

The compound “5-(benzyloxy)-1-methyl-4-oxo-N-(4-(trifluoromethoxy)phenyl)-1,4-dihydropyridine-2-carboxamide” is a complex organic molecule. It contains several functional groups including a benzyloxy group, a trifluoromethoxy group, a carboxamide group, and a dihydropyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The trifluoromethoxy group, for example, could potentially be introduced using a compound like 4-(Trifluoromethoxy)benzyl bromide. The Suzuki–Miyaura coupling reaction could be a possible method for forming the carbon-carbon bonds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The trifluoromethoxy group is a particularly interesting substituent, as it is electron-withdrawing and can significantly affect the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the trifluoromethoxy group is known to be quite reactive. The benzyloxy group could potentially undergo reactions at the benzylic position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the trifluoromethoxy group is known to increase stability and lipophilicity.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of the Compound : 5-(Benzyloxy)-1-methyl-4-oxo-N-(4-(trifluoromethoxy)phenyl)-1,4-dihydropyridine-2-carboxamide serves as an organoboron reagent in SM coupling. .

Antifungal Activity

• In Vitro Screening : The newly synthesized compound was screened for in vitro antifungal activity against yeast and filamentous fungal pathogens. .

Bioreductive Drug Synthesis

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Catalytic Protodeboronation

• Role in Protodeboronation : The compound is involved in protodeboronation reactions. .

Electrochromic Behaviors

• Polydithienylpyrroles : The introduction of the electron-withdrawing trifluoromethoxy unit in the side chain of polydithienylpyrroles (PSNS) decreases the HOMO and LUMO energy levels. .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on the presence of the trifluoromethoxy group, it could potentially be harmful if inhaled, swallowed, or comes into contact with skin.

Future Directions

The future research directions for this compound could be vast, depending on its intended application. Given the presence of several functional groups known to be important in medicinal chemistry, one potential area of interest could be the development of new pharmaceuticals.